Cas no 2034412-47-8 (3-cyano-N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]benzamide)

• Product Name: 3-cyano-N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]benzamide
• CAS No: 2034412-47-8
• MF: C₂₂H₂₅N₅O
• MW: 375.4668
• CID: 5350213
• Update Time: 2025-05-28

3-cyano-N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3-cyano-N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]benzamide
• 3-cyano-N-(1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)benzamide

• Inchi： 1S/C22H25N5O/c1-15-24-20-8-3-2-7-19(20)21(25-15)27-11-9-18(10-12-27)26-22(28)17-6-4-5-16(13-17)14-23/h4-6,13,18H,2-3,7-12H2,1H3,(H,26,28)
• InChI Key： OOZVVTSDYRQHFN-UHFFFAOYSA-N
• SMILES： O=C(C1=C([H])C([H])=C([H])C(C#N)=C1[H])N([H])C1([H])C([H])([H])C([H])([H])N(C2C3=C(C([H])([H])C([H])([H])C([H])([H])C3([H])[H])N=C(C([H])([H])[H])N=2)C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 593
• XLogP3: 3.5
• Topological Polar Surface Area: 81.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 3-cyano-N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]benzamide

Comprehensive Overview of 3-cyano-N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]benzamide (CAS No. 2034412-47-8)

3-cyano-N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]benzamide (CAS No. 2034412-47-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique quinazoline and piperidine moieties, is a subject of ongoing research due to its potential applications in targeting specific biological pathways. The presence of a cyano group and a benzamide moiety further enhances its reactivity and binding affinity, making it a promising candidate for further exploration.

In recent years, the scientific community has shown a growing interest in quinazoline derivatives, particularly those with piperidine substitutions, due to their diverse pharmacological properties. The compound 3-cyano-N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]benzamide exemplifies this trend, as researchers investigate its potential role in modulating enzyme activity or receptor interactions. Its structural complexity and functional groups make it a valuable tool for studying molecular interactions and designing novel therapeutic agents.

One of the key reasons for the rising popularity of this compound is its relevance to drug discovery and precision medicine. With the increasing demand for targeted therapies, molecules like 3-cyano-N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]benzamide are being scrutinized for their ability to interact with specific proteins or enzymes. This aligns with current trends in personalized healthcare, where researchers seek compounds that can be tailored to individual patient needs. The compound's CAS No. 2034412-47-8 serves as a unique identifier, ensuring accurate tracking in scientific literature and databases.

From a synthetic chemistry perspective, the preparation of 3-cyano-N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]benzamide involves multi-step reactions, often requiring precise control over reaction conditions. The incorporation of the cyano group and the benzamide linkage demands careful optimization to achieve high yields and purity. Researchers frequently explore green chemistry approaches to synthesize such compounds, reflecting the broader shift toward sustainable laboratory practices.

The compound's potential applications extend beyond traditional pharmaceuticals. For instance, it may serve as a chemical probe in biochemical assays to elucidate unknown biological mechanisms. Additionally, its structural features make it a candidate for crystallography studies, where scientists aim to determine its three-dimensional conformation and intermolecular interactions. Such studies are critical for understanding how the compound binds to biological targets and how its activity can be optimized.

In the context of computational chemistry, 3-cyano-N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]benzamide is often subjected to molecular docking simulations. These simulations predict how the compound interacts with proteins or nucleic acids, providing insights into its potential therapeutic uses. The integration of artificial intelligence in drug discovery has further accelerated the study of such compounds, enabling researchers to screen vast libraries of molecules and identify promising candidates more efficiently.

Another area of interest is the compound's stability and pharmacokinetic properties. Researchers are keen to understand its absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for determining its suitability as a drug candidate. The cyano group, in particular, may influence these properties, making it a focal point in metabolic studies. Such investigations are essential for advancing the compound from the laboratory to preclinical testing.

Given the increasing emphasis on intellectual property in the pharmaceutical industry, 3-cyano-N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]benzamide has also attracted attention from patent analysts. Its unique structure and potential applications make it a valuable asset for companies seeking to develop proprietary therapeutics. The compound's CAS No. 2034412-47-8 is frequently cited in patent applications, underscoring its commercial significance.

In summary, 3-cyano-N-[1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl]benzamide (CAS No. 2034412-47-8) represents a fascinating intersection of chemistry, biology, and medicine. Its structural complexity, combined with its potential therapeutic applications, positions it as a compound of enduring interest. As research continues to uncover its properties and mechanisms of action, this molecule may play a pivotal role in the development of next-generation therapeutics and biochemical tools.